2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one

• Molecular Formula: C18H13NOS
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one
• InChI: InChI=1S/C18H13NOS/c1-11-6-7-17-14(8-11)18(20)13-9-12-4-2-3-5-15(12)19-16(13)10-21-17/h2-9H,10H2,1H3
• InChI Key: HDRBSXJPMPTYFA-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)SCC3=NC4=CC=CC=C4C=C3C2=O

Description

2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one, also known as MBQ, is a heterocyclic compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been extensively studied for its potential applications in the fields of medicine and pharmacology. In

Mechanism of Action

The mechanism of action of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one is not fully understood, but studies have suggested that it acts by inhibiting certain enzymes and signaling pathways involved in cancer cell growth and neurodegeneration. 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which is overexpressed in cancer cells. 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has also been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of amyloid-beta peptide, which is implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has been shown to have various biochemical and physiological effects. Studies have shown that 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one can induce apoptosis, or programmed cell death, in cancer cells. 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has also been shown to decrease the production of reactive oxygen species, which can cause oxidative damage to cells. Moreover, 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has been shown to modulate the expression of certain genes involved in cancer cell growth and neurodegeneration.

Advantages and Limitations for Lab Experiments

2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Moreover, 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has been shown to have low toxicity and is well-tolerated in animal studies. However, there are also limitations to the use of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one in lab experiments. Its mechanism of action is not fully understood, and more studies are needed to elucidate its effects on different cell types and tissues. Moreover, the optimal dosage and administration route of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one for different diseases are still unknown.

Future Directions

There are several future directions for the study of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one. Firstly, more studies are needed to understand the mechanism of action of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one and its effects on different cell types and tissues. Secondly, the optimal dosage and administration route of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one for different diseases need to be determined. Thirdly, the potential side effects of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one need to be studied in more detail. Finally, the development of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one derivatives with improved potency and selectivity could lead to the discovery of novel therapeutic agents for various diseases.
Conclusion:
In conclusion, 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one is a promising compound that has shown potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one as a therapeutic agent for various diseases.

Synthesis Methods

2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one can be synthesized using different methods, including the reaction of 2-aminobenzothiophene with 2-chloroquinoline-3-carbaldehyde in the presence of a catalyst such as p-toluenesulfonic acid. Another method involves the reaction of 2-aminobenzothiophene with 2-bromoquinoline-3-carbaldehyde in the presence of a palladium catalyst. The yield and purity of the product can be improved by using different solvents and reaction conditions.

Scientific Research Applications

2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has shown potential applications in scientific research, particularly in the fields of medicine and pharmacology. Studies have shown that 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has anti-cancer properties and can inhibit the growth of cancer cells. 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Moreover, 2-methyl-6H-[1]benzothiepino[3,4-b]quinolin-13-one has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for various diseases.